Cas no 852312-76-6 (Lithium tetrakis(4-iodophenyl)borate)

• Product Name: Lithium tetrakis(4-iodophenyl)borate
• CAS No: 852312-76-6
• MF: C₂₄H₁₆BI₄Li
• MW: 829.8
• CID: 5140580
• PubChem ID: 163197725
• Update Time: 2026-03-03

Lithium tetrakis(4-iodophenyl)borate Chemical and Physical Properties

Names and Identifiers

• lithium tetrakis(4-iodophenyl)borate
• 852312-76-6
• CS-0169858
• G63138
• lithium(1+) tetrakis(4-iodophenyl)boranuide
• Lithium tetrakis(4-iodophenyl)borate

• Inchi： 1S/C24H16BI4.Li/c26-21-9-1-17(2-10-21)25(18-3-11-22(27)12-4-18,19-5-13-23(28)14-6-19)20-7-15-24(29)16-8-20;/h1-16H;/q-1;+1
• InChI Key： BHHVSWGSQJWSMV-UHFFFAOYSA-N
• SMILES： [B+3]([C-]1=CC=C(I)C=C1)([C-]1=CC=C(I)C=C1)([C-]1=CC=C(I)C=C1)[C-]1=CC=C(I)C=C1.[Li+]

Computed Properties

• Exact Mass: 829.7684g/mol
• Monoisotopic Mass: 829.7684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Lithium tetrakis(4-iodophenyl)borate

Introduction to Lithium tetrakis(4-iodophenyl)borate (CAS No. 852312-76-6)

Lithium tetrakis(4-iodophenyl)borate, with the chemical formula LiB(PhI)₄, is a specialized organoboron compound that has garnered significant attention in the field of materials science and advanced chemistry. This compound, identified by its unique CAS No. 852312-76-6, is distinguished by its tetrahedral boron center coordinated to four phenyl groups substituted with iodine at the para position. Its molecular structure imparts unique electronic and steric properties, making it a valuable candidate for various applications ranging from organic electronics to catalysis.

The synthesis of Lithium tetrakis(4-iodophenyl)borate involves a meticulous process that typically begins with the reaction of lithium bases with appropriate organoiodine precursors. The precise control of reaction conditions is crucial to ensure high yield and purity, as even minor impurities can significantly affect its performance in subsequent applications. Recent advancements in synthetic methodologies have enabled the production of this compound with greater efficiency and scalability, opening new avenues for industrial and research applications.

One of the most compelling aspects of Lithium tetrakis(4-iodophenyl)borate is its role as a key component in the development of advanced materials. Its electron-deficient boron center makes it an excellent ligand in coordination chemistry, facilitating various catalytic processes. For instance, it has been employed in cross-coupling reactions, where it serves as a mild and selective catalyst, promoting the formation of carbon-carbon bonds under mild conditions. This property is particularly valuable in pharmaceutical synthesis, where harsh reaction conditions can lead to unwanted byproducts.

Moreover, Lithium tetrakis(4-iodophenyl)borate has found applications in the field of organic electronics. Its ability to form stable complexes with organic semiconductors has been exploited in the development of organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The iodine substituents on the phenyl rings enhance its solubility and compatibility with various polymer matrices, allowing for the creation of more efficient and flexible electronic devices. Recent studies have demonstrated its potential in improving charge transport properties, which are critical for enhancing device performance.

In addition to its applications in catalysis and electronics, Lithium tetrakis(4-iodophenyl)borate has shown promise in energy storage technologies. Its unique redox properties make it a suitable candidate for use in lithium-ion batteries and supercapacitors. Researchers have investigated its ability to act as both an electrolyte additive and a cathode material, reporting significant improvements in battery cycle life and energy density. These findings highlight the compound's versatility and its potential to contribute to the advancement of sustainable energy solutions.

The study of Lithium tetrakis(4-iodophenyl)borate also extends into the realm of supramolecular chemistry. Its ability to form stable complexes with other molecules has been explored for designing novel functional materials. For example, its interactions with metal ions have been studied for potential applications in sensing and separation technologies. The tunability of its electronic properties through modifications of the phenyl rings offers a pathway to develop custom-designed materials with specific functionalities.

Recent research has also delved into the spectroscopic properties of Lithium tetrakis(4-iodophenyl)borate, revealing insights into its electronic structure and bonding characteristics. Techniques such as nuclear magnetic resonance (NMR), X-ray diffraction (XRD), and electron paramagnetic resonance (EPR) have been employed to elucidate its molecular structure at a detailed level. These studies not only enhance our fundamental understanding of this compound but also provide critical data for optimizing its applications.

The environmental impact of using Lithium tetrakis(4-iodophenyl)borate is another area of growing interest. While boron compounds are generally considered environmentally benign, their persistence in ecosystems remains a subject of investigation. Researchers are exploring biodegradation pathways and potential toxicological effects to ensure that its use does not pose significant risks to environmental health. This holistic approach underscores the importance of considering both the benefits and drawbacks of chemical substances in modern research.

In conclusion, Lithium tetrakis(4-iodophenyl)borate (CAS No. 852312-76-6) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical properties make it indispensable in areas such as catalysis, organic electronics, energy storage, and supramolecular chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an even more significant role in shaping the future of advanced materials science.